Cas no 1673553-59-7 (3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)-)

• Product Name: 3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)-
• CAS No: 1673553-59-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5936728
• PubChem ID: 58423121
• Update Time: 2025-10-23

3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)-
• tert-Butyl (R)-2-(pyrrolidin-3-yl)acetate
• SCHEMBL16553630
• EN300-6747573
• 1673553-59-7
• tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate

• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)6-8-4-5-11-7-8/h8,11H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： IBIYBQSFAAAGKD-MRVPVSSYSA-N
• SMILES： N1CC[C@H](CC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 238.1±13.0 °C(Predicted)
• pka: 10.08±0.10(Predicted)

Additional information on 3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)-

3-Pyrrolidineacetic Acid, 1,1-Dimethylethyl Ester, (3R)-: A Comprehensive Overview

3-Pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)- is a compound with the CAS number 1673553-59-7, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in various biological processes and as building blocks in drug discovery.

The pyrrolidine ring in this compound is a five-membered saturated heterocycle containing one nitrogen atom. This structure contributes to the compound's stability and bioavailability. The acetic acid moiety attached to the pyrrolidine ring adds a carboxylic acid group, which can participate in various chemical reactions, including esterification. The 1,1-dimethylethyl ester group further enhances the compound's solubility and stability, making it suitable for use in pharmaceutical formulations.

Recent studies have highlighted the importance of (3R)-configuration in determining the compound's pharmacokinetic properties. The stereochemistry at the third position of the pyrrolidine ring plays a crucial role in its interaction with biological systems. Researchers have reported that this configuration may influence the compound's ability to cross cellular membranes and bind to specific receptors, making it a promising candidate for targeted drug delivery systems.

One of the most exciting developments involving 3-pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)- is its potential application in neuroprotective therapies. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by modulating glutamate signaling pathways and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable addition to the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, this compound has also been investigated for its role in anti-inflammatory therapies. Studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in experimental models of arthritis. This dual functionality underscores its versatility as a potential therapeutic agent.

The synthesis of 3-pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)- involves a multi-step process that includes the formation of the pyrrolidine ring followed by selective oxidation and esterification. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess during the synthesis process. These methods ensure that the compound is produced with high purity and stereochemical integrity.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties. For instance, X-ray crystallography has revealed that the molecule adopts a specific conformation that maximizes hydrogen bonding interactions within the crystal lattice.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy as a therapeutic agent. Researchers are exploring strategies such as prodrug design and controlled-release formulations to improve its bioavailability and reduce potential side effects.

In conclusion, 3-pyrrolidineacetic acid, 1,1-dimethylethyl ester, (3R)- is a versatile compound with significant potential in drug discovery and development. Its unique structural features and promising biological activities make it an attractive target for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern medicine.